Cas no 885067-60-7 (Pyrimidine, 4-chloro-6-(3,4-dimethoxyphenyl)-2-(methylthio)-)

Pyrimidine, 4-chloro-6-(3,4-dimethoxyphenyl)-2-(methylthio)- structure
885067-60-7 structure
Product Name:Pyrimidine, 4-chloro-6-(3,4-dimethoxyphenyl)-2-(methylthio)-
CAS No:885067-60-7
MF:C13H13ClN2O2S
MW:296.772520780563
CID:1927911
PubChem ID:57636146
Update Time:2025-04-21

Pyrimidine, 4-chloro-6-(3,4-dimethoxyphenyl)-2-(methylthio)- Chemical and Physical Properties

Names and Identifiers

    • Pyrimidine, 4-chloro-6-(3,4-dimethoxyphenyl)-2-(methylthio)-
    • DB-153930
    • SCHEMBL4489879
    • 885067-60-7
    • 4-chloro-6-(3,4-dimethoxy-phenyl)-2-methylsulfanyl-pyrimidine
    • FQCMXYXYPZOFSJ-UHFFFAOYSA-N
    • 4-Chloro-6-(3,4-dimethoxyphenyl)-2-(methylthio)pyrimidine
    • Inchi: 1S/C13H13ClN2O2S/c1-17-10-5-4-8(6-11(10)18-2)9-7-12(14)16-13(15-9)19-3/h4-7H,1-3H3
    • InChI Key: FQCMXYXYPZOFSJ-UHFFFAOYSA-N
    • SMILES: ClC1=CC(C2C=CC(=C(C=2)OC)OC)=NC(=N1)SC

Computed Properties

  • Exact Mass: 296.0386265Da
  • Monoisotopic Mass: 296.0386265Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 4
  • Complexity: 285
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.6
  • Topological Polar Surface Area: 69.5Ų
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